Cas no 1285537-66-7 (3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide)

3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide structure
1285537-66-7 structure
Product Name:3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
CAS No:1285537-66-7
MF:C19H20N4O3S
MW:384.452102661133
CID:5969478
PubChem ID:6888631
Update Time:2025-10-29

3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide
    • (E)-3-(4-isopropoxy-3-methoxyphenyl)-N-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
    • 1H-Pyrazole-3-carboxylic acid, 5-[3-methoxy-4-(1-methylethoxy)phenyl]-, (2E)-2-(2-thienylmethylene)hydrazide
    • F1092-2235
    • AKOS001338237
    • 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-N'-[(E)-thiophen-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide
    • 1285537-66-7
    • 3-(3-methoxy-4-propan-2-yloxyphenyl)-N-[(E)-thiophen-2-ylmethylideneamino]-1H-pyrazole-5-carboxamide
    • 3-[3-methoxy-4-(propan-2-yloxy)phenyl]-N'-[(1E)-(thiophen-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide
    • (E)-3-(4-isopropoxy-3-methoxyphenyl)-N'-(thiophen-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
    • Z57170196
    • 3-[3-METHOXY-4-(PROPAN-2-YLOXY)PHENYL]-N'-[(E)-(THIOPHEN-2-YL)METHYLIDENE]-1H-PYRAZOLE-5-CARBOHYDRAZIDE
    • Inchi: 1S/C19H20N4O3S/c1-12(2)26-17-7-6-13(9-18(17)25-3)15-10-16(22-21-15)19(24)23-20-11-14-5-4-8-27-14/h4-12H,1-3H3,(H,21,22)(H,23,24)/b20-11+
    • InChI Key: HNYDVRJQOKOMAF-RGVLZGJSSA-N
    • SMILES: N1C(C2=CC=C(OC(C)C)C(OC)=C2)=CC(C(N/N=C/C2SC=CC=2)=O)=N1

Computed Properties

  • Exact Mass: 384.12561169g/mol
  • Monoisotopic Mass: 384.12561169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • pka: 8.52±0.46(Predicted)

3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide Pricemore >>

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Additional information on 3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide

Comprehensive Analysis of 3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285537-66-7)

The compound 3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide (CAS No. 1285537-66-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This pyrazole-carbohydrazide derivative is characterized by its intricate molecular architecture, which includes a methoxy group, a propan-2-yloxy substituent, and a thiophene ring, making it a subject of interest for researchers exploring novel bioactive compounds.

In the context of current scientific trends, the demand for heterocyclic compounds like 3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide has surged, particularly in drug discovery and development. The compound's thiophene moiety is a key structural element often associated with antimicrobial and anti-inflammatory properties, aligning with the growing focus on anti-infective agents and immune-modulators. Researchers are increasingly investigating its potential as a scaffold for medicinal chemistry, given its ability to interact with biological targets.

From a synthetic chemistry perspective, the preparation of CAS No. 1285537-66-7 involves multi-step organic reactions, including condensation and cyclization processes. The presence of both methoxy and propan-2-yloxy groups introduces challenges in regioselectivity, making it a valuable case study for advanced synthetic methodologies. Recent publications have highlighted its utility in catalysis and ligand design, further expanding its relevance in modern chemistry.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide, ensuring its purity and consistency in research settings. These properties also influence its bioavailability and pharmacokinetic profile, which are vital considerations for pharmaceutical applications.

In the realm of computational chemistry, CAS No. 1285537-66-7 has been modeled to predict its binding affinity with various enzymes and receptors. Such studies are pivotal in the era of AI-driven drug discovery, where virtual screening accelerates the identification of promising candidates. The compound's pyrazole core is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, underscoring its potential for further development.

Environmental and safety considerations are also paramount when working with 3-3-methoxy-4-(propan-2-yloxy)phenyl-N'-(1E)-(thiophen-2-yl)methylidene-1H-pyrazole-5-carbohydrazide. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure compliance with green chemistry principles. This aligns with the broader industry shift toward sustainable and eco-friendly research practices.

Looking ahead, the versatility of CAS No. 1285537-66-7 positions it as a compound of enduring interest. Whether in the development of new therapeutic agents or as a building block for advanced materials, its multifaceted applications continue to inspire innovation. Researchers and industry professionals alike are encouraged to explore its potential further, leveraging cutting-edge technologies to unlock new possibilities.

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